3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride

• IUPAC Name: 3-[2-[3-(trifluoromethyl)phenyl]ethyl]piperidine
• InChI: InChI=1S/C14H18F3N/c15-14(16,17)13-5-1-3-11(9-13)6-7-12-4-2-8-18-10-12/h1,3,5,9,12,18H,2,4,6-8,10H2
• InChI Key: HMUYPMAEDRTJSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H18F3N
• Molecular Weight: 257.29 g/mol

Description

3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride, also known as WIN 35428, is a synthetic compound that belongs to the class of phenyltropanes. It is a potent dopamine reuptake inhibitor and has been extensively studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride is a potent dopamine reuptake inhibitor. It works by blocking the dopamine transporter, which leads to an increase in the concentration of dopamine in the synaptic cleft. This increase in dopamine concentration results in an increase in dopamine signaling, which is associated with a variety of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by its effects on dopamine signaling. The increase in dopamine concentration in the synaptic cleft results in an increase in dopamine signaling, which is associated with a variety of neurological and psychiatric disorders. The compound has also been shown to have neuroprotective effects and to enhance cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride in lab experiments include its potency as a dopamine reuptake inhibitor, its selectivity for the dopamine transporter, and its well-characterized mechanism of action. The limitations of using this compound in lab experiments include its potential for abuse and its potential for inducing neurotoxicity.

Future Directions

The future directions for research on 3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride include further studies on its potential use in treating various neurological and psychiatric disorders, its potential for use as a cognitive enhancer, and its neuroprotective effects. Additionally, further studies are needed to understand the potential for abuse and neurotoxicity associated with this compound.

Synthesis Methods

The synthesis method of 3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride involves the reaction of 3-(trifluoromethyl)benzaldehyde with 2-(methylamino)ethyl chloride in the presence of sodium hydride. The resulting intermediate is then reacted with piperidine in the presence of acetic acid to yield this compound. The purity of the compound can be further enhanced by recrystallization.

Scientific Research Applications

3-{2-[3-(trifluoromethyl)phenyl]ethyl}piperidine hydrochloride has been extensively studied for its potential use in treating various neurological and psychiatric disorders such as attention deficit hyperactivity disorder (ADHD), cocaine addiction, and Parkinson's disease. It has also been studied for its potential use as a cognitive enhancer and for its neuroprotective effects.